3-Cyclopropylmethoxy-4-difluoromethoxybenzyl chloride

• Molecular Formula: C12H13ClF2O2
• Molecular Weight: 262.68 g/mol
• IUPAC Name: 4-(chloromethyl)-2-(cyclopropylmethoxy)-1-(difluoromethoxy)benzene
• InChI: InChI=1S/C12H13ClF2O2/c13-6-9-3-4-10(17-12(14)15)11(5-9)16-7-8-1-2-8/h3-5,8,12H,1-2,6-7H2
• InChI Key: CDGMHLGEZNVSSW-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=CC(=C2)CCl)OC(F)F

Description

3-Cyclopropylmethoxy-4-difluoromethoxybenzyl chloride is a useful research compound. Its molecular formula is C12H13ClF2O2 and its molecular weight is 262.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of crude 3-cyclopropylmethoxy-4-difluoromethoxyphenyl alcohol (24.4 g) and pyridine (9.8 mL, 120 mmol) in chloroform (150 mL) under an argon atmosphere was treated with thionyl chloride (8.0 mL, 110 mmol) and the mixture was heated at reflux for 1 h. The solvent was removed, ether was added and the precipitate was removed by filtration. The filtrate was concentrated to a pale yellow oil (26 g).

Synthesis routes and methods II

Procedure details

A solution of crude 3-cyclopropylmethoxy-4-difluoromethoxybenzyl alcohol (24.4 g) and pyridine (9.8 mL, 120 mmol) in chloroform (150 mL) under an argon atmosphere was treated with thionyl chloride (8.0 mL, 110 mmol) and the mixture was heated at reflux for 1 h. The solvent was removed, ether was added and the precipitate was removed by filtration. The filtrate was concentrated to a pale yellow oil (26 g).